Cas no 1824269-13-7 (1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride)

1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride is a synthetic organic compound featuring a phenyl group and a 1,2,3-triazole moiety linked via an ethylamine backbone. The hydrochloride salt form enhances its solubility and stability, making it suitable for various research applications. The triazole ring contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. Its structural features may offer advantages in binding affinity and selectivity, relevant to pharmaceutical studies. The compound is typically characterized by high purity and consistent quality, ensuring reliability in experimental use. Proper handling and storage are recommended to maintain its integrity.
1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride structure
1824269-13-7 structure
Product Name:1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride
CAS No:1824269-13-7
MF:C10H13ClN4
MW:224.6900203228
MDL:MFCD28126132
CID:5045986
PubChem ID:86262563
Update Time:2025-06-08

1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride
    • 1-phenyl-2-(triazol-2-yl)ethanamine;hydrochloride
    • 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride
    • MDL: MFCD28126132
    • Inchi: 1S/C10H12N4.ClH/c11-10(8-14-12-6-7-13-14)9-4-2-1-3-5-9;/h1-7,10H,8,11H2;1H
    • InChI Key: UJRKMCAHDGVREI-UHFFFAOYSA-N
    • SMILES: Cl.N1(CC(C2C=CC=CC=2)N)N=CC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Topological Polar Surface Area: 56.7

1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride Pricemore >>

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Additional information on 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride

Research Brief on 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine Hydrochloride (CAS: 1824269-13-7)

1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride (CAS: 1824269-13-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole moiety and phenyl-ethylamine backbone, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The latest studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

Recent research has elucidated the synthetic pathways for 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride, highlighting its efficient production through click chemistry approaches. The compound's structural features, including the triazole ring, contribute to its stability and bioavailability, which are critical factors for drug development. Preliminary in vitro studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Furthermore, its hydrochloride salt form enhances solubility, facilitating further pharmacological evaluations.

In vivo studies using animal models have provided insights into the compound's pharmacokinetics and safety profile. The results indicate favorable absorption and distribution properties, with minimal off-target effects at therapeutic doses. These findings are particularly encouraging for the development of CNS-targeted therapies. Additionally, molecular docking studies have revealed specific interactions between the compound and receptor binding sites, offering a mechanistic understanding of its pharmacological effects. Such insights are invaluable for optimizing its structure-activity relationship (SAR) and improving its therapeutic efficacy.

The potential applications of 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride extend beyond neuropsychiatry. Recent investigations have explored its role in pain management, with preliminary data suggesting analgesic properties mediated through opioid receptor modulation. This dual functionality—targeting both CNS and pain pathways—positions the compound as a versatile candidate for multifactorial diseases. However, further studies are required to validate these findings and assess long-term safety.

In conclusion, 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride (CAS: 1824269-13-7) represents a promising avenue for drug discovery, with its unique chemical structure and broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and explore its clinical applicability. As the scientific community continues to uncover its mechanisms and benefits, this compound may soon transition from bench to bedside, addressing unmet medical needs in neurology and psychiatry.

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